ethyl 1-{[(2,4-difluorophenyl)amino]carbonyl}-4-piperidinecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 1-{[(2,4-difluorophenyl)amino]carbonyl}-4-piperidinecarboxylate, also known as DAPT, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research related to Alzheimer's disease. DAPT is a γ-secretase inhibitor, which means that it can inhibit the activity of the γ-secretase enzyme, which is known to play a role in the formation of amyloid plaques in the brain, a hallmark of Alzheimer's disease.
Scientific Research Applications
Ethyl 1-{[(2,4-difluorophenyl)amino]carbonyl}-4-piperidinecarboxylate has been widely used in research related to Alzheimer's disease, as it can inhibit the activity of the γ-secretase enzyme, which is known to play a role in the formation of amyloid plaques in the brain. This compound has been shown to reduce the production of amyloid beta peptides, which are the main components of amyloid plaques. This has led to the use of this compound as a tool to study the mechanisms of amyloid plaque formation and to test potential therapies for Alzheimer's disease.
Mechanism of Action
Ethyl 1-{[(2,4-difluorophenyl)amino]carbonyl}-4-piperidinecarboxylate works by inhibiting the activity of the γ-secretase enzyme, which is involved in the cleavage of amyloid precursor protein (APP) to produce amyloid beta peptides. By inhibiting the activity of γ-secretase, this compound reduces the production of amyloid beta peptides, which are known to form amyloid plaques in the brain. This compound has also been shown to inhibit the activity of Notch signaling, which is involved in cell differentiation and proliferation.
Biochemical and physiological effects:
This compound has been shown to have a range of biochemical and physiological effects. In addition to its effects on the γ-secretase enzyme and Notch signaling, this compound has been shown to inhibit the activity of other enzymes, such as caspases, which are involved in cell death. This compound has also been shown to have anti-inflammatory effects, which may be relevant to its potential applications in Alzheimer's disease.
Advantages and Limitations for Lab Experiments
Ethyl 1-{[(2,4-difluorophenyl)amino]carbonyl}-4-piperidinecarboxylate has several advantages for lab experiments, including its high potency and specificity for the γ-secretase enzyme. However, this compound also has some limitations, such as its potential toxicity at high concentrations and its limited solubility in aqueous solutions. These limitations need to be taken into account when designing experiments using this compound.
Future Directions
There are several future directions for research related to ethyl 1-{[(2,4-difluorophenyl)amino]carbonyl}-4-piperidinecarboxylate. One area of research is the development of more potent and selective γ-secretase inhibitors, which may have greater therapeutic potential for Alzheimer's disease. Another area of research is the investigation of the effects of this compound on other signaling pathways, such as Wnt signaling, which may be relevant to its potential applications in cancer research. Finally, the use of this compound in combination with other drugs or therapies may also be explored as a potential strategy for treating Alzheimer's disease.
Synthesis Methods
The synthesis of ethyl 1-{[(2,4-difluorophenyl)amino]carbonyl}-4-piperidinecarboxylate involves the reaction of ethyl 4-piperidinecarboxylate with 2,4-difluoroaniline, followed by the addition of ethyl chloroformate and triethylamine. The resulting product is then purified using column chromatography. The synthesis of this compound has been reported in several scientific publications, and the method has been optimized for high yield and purity.
properties
IUPAC Name |
ethyl 1-[(2,4-difluorophenyl)carbamoyl]piperidine-4-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18F2N2O3/c1-2-22-14(20)10-5-7-19(8-6-10)15(21)18-13-4-3-11(16)9-12(13)17/h3-4,9-10H,2,5-8H2,1H3,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YLBYXSACIQIGHX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCN(CC1)C(=O)NC2=C(C=C(C=C2)F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18F2N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.